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Compound of Interest

Compound Name:
4,4'-Methylenebis(2,6-

dimethylaniline)

Cat. No.: B1266024 Get Quote

Technical Guide: 4,4'-Methylenebis(2,6-
dimethylaniline)
An Examination of its Core Chemical and Physical Properties for Research and Development

Abstract
This technical guide provides a detailed examination of 4,4'-Methylenebis(2,6-
dimethylaniline), a key aromatic amine used in various industrial applications, including

polymer chemistry and as a curing agent. This document serves as a comprehensive resource

for researchers, chemists, and drug development professionals, detailing its fundamental

properties, including chemical formula, molecular weight, and key physicochemical

characteristics. Furthermore, it outlines essential safety and handling protocols to ensure its

proper use in a laboratory setting.

Chemical Identity and Molecular Structure
4,4'-Methylenebis(2,6-dimethylaniline), also known as Bis(4-amino-3,5-

dimethylphenyl)methane, is an aromatic amine characterized by two 2,6-dimethylaniline units

linked by a methylene bridge at the para-position.

Key Identifiers:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1266024?utm_src=pdf-interest
https://www.benchchem.com/product/b1266024?utm_src=pdf-body
https://www.benchchem.com/product/b1266024?utm_src=pdf-body
https://www.benchchem.com/product/b1266024?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266024?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Name: 4,4'-Methylenebis(2,6-dimethylaniline)

Common Synonyms: 4,4'-Methylenebis(2,6-xylidine), MBDA

CAS Number: 4073-98-7

EC Number: 223-786-9[1]

The molecular structure is fundamental to its chemical behavior. The presence of two primary

amine (-NH2) groups and four methyl (-CH3) groups on the aromatic rings dictates its reactivity,

steric hindrance, and potential as a monomer or curing agent.

Caption: Molecular structure of 4,4'-Methylenebis(2,6-dimethylaniline).

Chemical Formula and Molecular Weight
The empirical and molecular formula of a compound is a cornerstone of its chemical identity,

essential for stoichiometric calculations, reaction planning, and analytical characterization.

2.1. Molecular Formula
The molecular formula for 4,4'-Methylenebis(2,6-dimethylaniline) is C₁₇H₂₂N₂. This formula is

derived from its structure, which consists of:

Two C₆H₂ aromatic rings (12 Carbon, 4 Hydrogen)

Four methyl (CH₃) groups (4 Carbon, 12 Hydrogen)

One methylene (CH₂) bridge (1 Carbon, 2 Hydrogen)

Two amine (NH₂) groups (2 Nitrogen, 4 Hydrogen)

Summing these components confirms the overall atomic count.

2.2. Molecular Weight
The molecular weight is a critical parameter for converting between mass and moles, essential

for preparing solutions of known concentrations and for analytical techniques like mass

spectrometry.
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Parameter Value Source

Molecular Weight 254.37 g/mol [1]

Linear Formula CH₂[C₆H₂(CH₃)₂NH₂]₂ [1]

This value is calculated by summing the atomic weights of all constituent atoms (17 carbons,

22 hydrogens, and 2 nitrogens) using standard atomic weight values. For high-resolution mass

spectrometry, the monoisotopic mass is a more precise measure, reflecting the mass of the

molecule with the most abundant isotopes of each element.

Physicochemical Properties
Understanding the physicochemical properties is crucial for predicting the behavior of the

compound in various experimental conditions, including its solubility, stability, and physical

state.

Property Value Notes

Physical State Solid
Appears as a slightly beige

solid.

Melting Point 121-123 °C
This is a key indicator of purity.

[1]

Storage Temperature 10°C - 25°C
Should be kept dry and

protected from light.

The relatively high melting point is consistent with its symmetric, aromatic structure which

allows for efficient crystal packing.

Safety, Handling, and Storage
Proper handling of 4,4'-Methylenebis(2,6-dimethylaniline) is imperative to ensure laboratory

safety. This compound is classified with several hazards that necessitate careful management.

4.1. Hazard Classification
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According to the Globally Harmonized System (GHS), this chemical is associated with the

following hazards:

Acute Toxicity (Oral, Dermal, Inhalation): Harmful if swallowed, in contact with skin, or if

inhaled[1].

Skin Irritation: Causes skin irritation[1].

Eye Irritation: Causes serious eye irritation[1].

Specific Target Organ Toxicity: May cause respiratory irritation[1].

Signal Word: Warning[1]

4.2. Recommended Handling Protocols
Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume

hood to minimize inhalation exposure.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile).

Respiratory Protection: If dust is generated, use an N95-type dust mask or a respirator

that meets OSHA's 29 CFR 1910.134 and ANSI Z88.2 requirements[2].

Skin and Body Protection: Wear a lab coat and appropriate protective clothing.

General Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the

work area. Remove contaminated clothing and wash it before reuse[2].

4.3. Storage
Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area away

from incompatible substances[2]. Proper storage is essential to maintain its chemical integrity

and prevent degradation.
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Conclusion
4,4'-Methylenebis(2,6-dimethylaniline) is a well-defined chemical compound with the formula

C₁₇H₂₂N₂ and a molecular weight of 254.37 g/mol . Its identity is confirmed by its CAS number

4073-98-7. This guide has provided the foundational chemical and physical data necessary for

its effective and safe use in research and development. Adherence to the outlined safety

protocols is critical for mitigating the risks associated with its handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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